Cas no 298700-56-8 (Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester)

Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester structure

298700-56-8 structure

Product Name:Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester

CAS No:298700-56-8

MF:C₂₃H₂₀O₁₁

MW:472.398307800293

CID:249305

PubChem ID:12097240

Update Time:2025-04-19

Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester
- (-)-EGCG-3'-O-ME
- (-)-EPIGALLOCATECHIN-3'-O-METHYL ETHER GALLATE
- SCHEMBL13337347
- [(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
- 298700-56-8
- CHEMBL1091803
- Inchi： 1S/C23H20O11/c1-32-18-5-9(2-16(28)21(18)30)22-19(8-12-13(25)6-11(24)7-17(12)33-22)34-23(31)10-3-14(26)20(29)15(27)4-10/h2-7,19,22,24-30H,8H2,1H3/t19-,22-/m1/s1
- InChI Key： GSZHJJBYEUDSFV-DENIHFKCSA-N
- SMILES： O1C2C=C(C=C(C=2C[C@H]([C@H]1C1C=C(C(=C(C=1)OC)O)O)OC(C1C=C(C(=C(C=1)O)O)O)=O)O)O

Computed Properties

Exact Mass: 472.10100
Monoisotopic Mass: 472.10056145g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 34
Rotatable Bond Count: 5
Complexity: 694
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 186Å²

Experimental Properties

PSA: 186.37000
LogP: 2.53620

Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester Production Method

Production Method 1

989-51-5

298700-56-8

298700-57-9

224434-07-5

173484-92-9

83104-87-4

873936-18-6

Reaction Conditions

1.1 Solvents: Diethyl ether ; 3.5 h, -50 °C
1.2 Reagents: Acetic acid

Reference

Synthesis of methyl derivatives of epigallocatechin gallate (EGCg) and their stabilities

Yanase, Emiko; et al, ITE Letters on Batteries, 2005, 6(1), 34-37

Production Method 2

989-51-5

9033-25-4

298700-56-8

224434-07-5

173484-92-9

1186527-19-4

83104-87-4

Reaction Conditions

1.1 Reagents: Magnesium chloride , Adenosine, 5′-[(3-amino-3-carboxypropyl)methylsulfonio]-5′-deoxy-, inner salt Solvents: Water ; 1 h, pH 7.5, 35 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Analysis on the EGCG methylated derivatives produced from EGCG catalyzed by EGCG-O-methyltransferase

Lu, Haipeng; et al, Chaye Kexue, 2012, 32(2), 100-106